N-butyl-5-(4-ethylphenoxy)-1-pentanamine

• IUPAC Name: N-butyl-5-(4-ethylphenoxy)pentan-1-amine
• InChI: InChI=1S/C17H29NO/c1-3-5-13-18-14-7-6-8-15-19-17-11-9-16(4-2)10-12-17/h9-12,18H,3-8,13-15H2,1-2H3
• InChI Key: ZZQWOJMYCVHDLG-UHFFFAOYSA-N
• Canonical SMILES: CCCCNCCCCCOC1=CC=C(C=C1)CC
• Molecular Formula: C17H29NO
• Molecular Weight: 263.4 g/mol

Description

N-butyl-5-(4-ethylphenoxy)-1-pentanamine, also known as GW501516, is a synthetic drug that was developed to treat metabolic and cardiovascular diseases. It belongs to the class of drugs known as selective androgen receptor modulators (SARMs). GW501516 has gained popularity in the scientific community due to its potential to enhance endurance and fat burning capabilities, making it a promising candidate for athletic performance enhancement.

Mechanism of Action

N-butyl-5-(4-ethylphenoxy)-1-pentanamine works by activating the peroxisome proliferator-activated receptor delta (PPARδ) in cells. This leads to an increase in the expression of genes involved in fatty acid oxidation and glucose uptake, resulting in an increase in energy production and fat burning capabilities.
Biochemical and Physiological Effects:
N-butyl-5-(4-ethylphenoxy)-1-pentanamine has been shown to increase endurance and fat burning capabilities in animal studies. It has also been shown to increase muscle fiber size and improve muscle recovery after exercise. Additionally, it has been shown to improve cardiovascular function and reduce inflammation and oxidative stress in cardiovascular cells.

Advantages and Limitations for Lab Experiments

N-butyl-5-(4-ethylphenoxy)-1-pentanamine has several advantages for lab experiments, including its ability to enhance endurance and fat burning capabilities, making it a useful tool for studying metabolic processes. However, its potential for athletic performance enhancement also poses ethical concerns and may limit its use in certain studies.

Future Directions

There are several potential future directions for research on N-butyl-5-(4-ethylphenoxy)-1-pentanamine. One area of interest is its potential as a treatment for metabolic and cardiovascular diseases. Additionally, further studies are needed to fully understand its mechanism of action and potential side effects. Finally, its potential for athletic performance enhancement raises ethical concerns and warrants further investigation.

Synthesis Methods

N-butyl-5-(4-ethylphenoxy)-1-pentanamine is synthesized through a multistep process involving the reaction of butylamine with 4-ethylphenol to form N-butyl-4-ethylphenolamine. This intermediate is then reacted with pentanoyl chloride to form N-butyl-5-(4-ethylphenoxy)-1-pentanamine.

Scientific Research Applications

N-butyl-5-(4-ethylphenoxy)-1-pentanamine has been extensively studied in the scientific community for its potential therapeutic uses. It has been shown to improve insulin sensitivity and glucose uptake in skeletal muscle cells, making it a potential treatment for type 2 diabetes. Additionally, it has been shown to reduce inflammation and oxidative stress in cardiovascular cells, making it a potential treatment for cardiovascular diseases.